1-Butyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid

Specification

• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1-butyl-5-propan-2-yltriazole-4-carboxylic acid
• Standard InChI: InChI=1S/C10H17N3O2/c1-4-5-6-13-9(7(2)3)8(10(14)15)11-12-13/h7H,4-6H2,1-3H3,(H,14,15)
• Standard InChI Key: SLEBEWIEBCENDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(N=N1)C(=O)O)C(C)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

1-Butyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid (molecular formula: C₁₀H₁₇N₃O₂; molecular weight: 211.26 g/mol) features a 1,2,3-triazole ring substituted at three positions (Figure 1). The N1 position is occupied by a butyl chain (CCCC), while the C5 position hosts an isopropyl group (C(C)(C)). The C4 position is functionalized with a carboxylic acid (-COOH), enhancing the molecule’s polarity and capacity for hydrogen bonding.

Table 1: Key Physicochemical Properties

Property	Value
IUPAC Name	1-butyl-5-propan-2-yltriazole-4-carboxylic acid
Canonical SMILES	CCCCN1C(=C(N=N1)C(=O)O)C(C)C
InChI Key	SLEBEWIEBCENDK-UHFFFAOYSA-N
Hydrogen Bond Donors	1 (carboxylic acid -OH)
Hydrogen Bond Acceptors	4 (triazole N, carboxylic acid O)
Topological Polar Surface Area	78.6 Ų

The carboxylic acid group confers moderate aqueous solubility, while the hydrophobic butyl and isopropyl substituents enhance lipid membrane permeability—a critical feature for drug candidates targeting intracellular enzymes like IDO1.

Synthesis and Structural Modifications

Synthetic Pathways

The synthesis of 1-butyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid typically involves a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), followed by functional group transformations. A representative route includes:

• Precursor Preparation: Reaction of butyl azide with a propiolic acid derivative bearing an isopropyl group.

• Cycloaddition: CuAAC-mediated formation of the 1,2,3-triazole core.

• Hydrolysis: Conversion of ester intermediates to the carboxylic acid using aqueous base.

Table 2: Comparison with Analogous Triazole Derivatives

Compound	Molecular Formula	Substituents (C4/C5)	IDO1 IC₅₀ (nM)*
1-Butyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid	C₁₀H₁₇N₃O₂	COOH / isopropyl	Not reported
3i	C₁₃H₁₂ClFN₄O₂	COOEt / 3-Cl-4-F-Ph	60–115
4k	C₁₄H₁₅ClN₄O₃S	SO₂NH₂ / 3-Cl-Ph	60–94

*Data from purified enzyme assays.

Structural optimization studies on analogous triazoles reveal that halogenated aryl groups at C5 (e.g., 3-chloro-4-fluorophenyl in compound 3i) enhance IDO1 inhibition by facilitating π-stacking with aromatic residues (Tyr126, Phe163) in the enzyme’s active site. While the isopropyl group in 1-butyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid lacks aromaticity, its steric bulk may promote hydrophobic interactions within the IDO1 binding pocket.

Biological Activity and Mechanistic Insights

Compound	EC₅₀ (nM)*	Tumor Growth Inhibition (In Vivo)
3i	60–422	79–96%
4k	60–94	79–96%

*EC₅₀ values from IFN-γ-induced MDA-MB-231 cells.

The carboxylic acid group in 1-butyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid may mimic the carboxylate moiety of L-tryptophan, competitively blocking substrate binding.

Therapeutic Applications and Future Directions

Immuno-Oncology

4,5-Disubstituted triazoles like 3i and 4k demonstrate robust antitumor efficacy in murine models (79–96% tumor growth inhibition). These compounds reverse IDO1-mediated immunosuppression, enhancing T-cell proliferation and cytokine production. The isopropyl and butyl substituents in 1-butyl-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid could similarly modulate immune checkpoints, though empirical validation is required.